Cas no 946360-06-1 (methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate
• CAS No: 946360-06-1
• MF: C₁₄H₁₂N₂O₅S
• MW: 320.320482254028
• CID: 5907526
• PubChem ID: 4658801
• Update Time: 2025-05-23

methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5,6-dihydro-1,4-dioxine-2-carboxamido)benzo[d]thiazole-6-carboxylate
• F1300-0089
• methyl 2-(2,3-dihydro-1,4-dioxine-5-carbonylamino)-1,3-benzothiazole-6-carboxylate
• 946360-06-1
• methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate
• AKOS024604930

• Inchi： 1S/C14H12N2O5S/c1-19-13(18)8-2-3-9-11(6-8)22-14(15-9)16-12(17)10-7-20-4-5-21-10/h2-3,6-7H,4-5H2,1H3,(H,15,16,17)
• InChI Key： BPLKYTWKGKDMNM-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=COCCO2)=O)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Exact Mass: 320.04669266g/mol
• Monoisotopic Mass: 320.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Additional information on methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate

Comprehensive Overview of Methyl 2-(5,6-Dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate (CAS No. 946360-06-1)

The compound methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate (CAS No. 946360-06-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, combining a benzothiazole core with a dihydro-1,4-dioxine moiety, make it a promising candidate for various applications, including drug discovery and functional material development. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In recent years, the demand for novel benzothiazole derivatives has surged due to their diverse biological activities, such as antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of the dihydro-1,4-dioxine group in this compound further enhances its versatility, as this fragment is known to improve solubility and metabolic stability in drug-like molecules. This aligns with the growing trend in drug design to optimize pharmacokinetic properties while maintaining efficacy.

From a synthetic chemistry perspective, methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate serves as an intermediate in the preparation of more complex structures. Its carboxylate ester functionality allows for further derivatization, making it a valuable tool for researchers exploring structure-activity relationships (SAR). This is particularly relevant in the context of high-throughput screening and fragment-based drug discovery, where modular compounds are essential for rapid optimization.

The compound's relevance extends beyond pharmaceuticals. In material science, benzothiazole-based compounds are investigated for their optoelectronic properties, such as fluorescence and charge transport capabilities. The dioxine component may contribute to tunable electronic characteristics, which are critical for applications in organic light-emitting diodes (OLEDs) and organic photovoltaics. This dual applicability in life sciences and advanced materials underscores the compound's interdisciplinary importance.

Analytical characterization of CAS No. 946360-06-1 typically involves techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and confirm structural integrity, which are crucial for reproducible research outcomes. The compound's stability under various conditions is also a key consideration, especially for long-term storage and industrial-scale applications.

Environmental and safety profiles of methyl 2-(5,6-dihydro-1,4-dioxine-2-amido)-1,3-benzothiazole-6-carboxylate are actively studied to meet regulatory standards. While it is not classified as hazardous, proper handling protocols are recommended to minimize risks associated with fine powders or organic solvents used in its processing. This aligns with the broader industry focus on green chemistry and sustainable practices.

In summary, CAS No. 946360-06-1 represents a compelling case study in modern chemical innovation. Its hybrid architecture bridges gaps between traditional heterocyclic chemistry and cutting-edge applications, addressing pressing challenges in healthcare and technology. As research progresses, this compound may unlock new possibilities in targeted therapy and smart materials, reflecting the dynamic nature of 21st-century scientific exploration.